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The integrity of scientific research relies on the precise identity of the biological materials under

investigation. However, the pervasive issue of misidentified cell lines continues to cast a

shadow over biomedical studies, leading to wasted resources, irreproducible results, and

potentially flawed conclusions. This guide presents case studies of commonly misidentified cell

lines, offering a comparative analysis of their characteristics against their supposed authentic

counterparts and detailing the experimental protocols for accurate identification.

The misidentification of cell lines is a significant problem in biomedical research, with estimates

suggesting that 15% to 20% of all cell lines are either misidentified or cross-contaminated.[1]

This issue has led to the publication of thousands of potentially erroneous papers, undermining

the validity of research findings and hindering the development of effective therapies.[2] The

International Cell Line Authentication Committee (ICLAC) maintains a database of misidentified

cell lines to raise awareness and provide a resource for researchers to verify their cell lines.[3]

This guide will delve into specific case studies of misidentified cell lines, presenting

comparative data to highlight the functional consequences of such errors. We will also provide

detailed experimental protocols for the gold-standard method of cell line authentication.
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Case Study 1: ECV-304 - The Endothelial Cell Line
That Wasn't
The ECV-304 cell line was widely used for over a decade as a model for human umbilical vein

endothelial cells (HUVECs). However, it was later discovered to be a derivative of the T24

human bladder carcinoma cell line.[4] This misidentification led to numerous publications

incorrectly attributing findings to endothelial cell biology.

A comparative study of the phenotypic characteristics of ECV-304 and T24 revealed significant

differences, despite their identical genetic origin.[5]

Table 1: Phenotypic Comparison of ECV-304 and T24 Cell Lines[5]

Characteristic ECV-304
T24 (Bladder
Carcinoma)

Authentic HUVEC
(for reference)

Morphology

Epithelial-like, forms

cobblestone

monolayers

Epithelial-like
Cobblestone

monolayer

Growth Behavior
Forms stable

monolayers

Piles up, less contact

inhibition

Contact-inhibited

monolayer

von Willebrand Factor Positive Negative Positive

Uptake of LDL Positive Negative Positive

Vimentin Positive Negative Positive

Cytokeratin 8 Weakly positive Strongly positive Negative

Cytokeratin 18 Strongly positive Weakly positive Negative

γ-Glutamyltransferase Low activity High activity Low activity

This table summarizes the key phenotypic differences between the misidentified ECV-304 cell

line and the contaminating T24 cell line, as well as a comparison to the expected

characteristics of authentic Human Umbilical Vein Endothelial Cells (HUVEC).
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The data clearly demonstrates that while ECV-304 exhibits some endothelial-like features, it

retains key characteristics of its true bladder carcinoma origin, such as high γ-

glutamyltransferase activity and strong cytokeratin 8 expression.[5] The use of ECV-304 as an

endothelial model could therefore lead to misleading results in studies of vascular biology and

drug development targeting the endothelium.

Case Study 2: MDA-MB-435 - A Case of Mistaken
Identity Between Breast Cancer and Melanoma
The MDA-MB-435 cell line was for many years a widely used model for metastatic breast

cancer. However, extensive molecular analyses, including gene expression profiling and

cytogenetics, revealed that it is, in fact, a melanoma cell line, identical to the M14 melanoma

cell line.[6][7] This misidentification had a significant impact on breast cancer research, with

numerous studies unknowingly investigating the biology of melanoma.

Table 2: Genomic and Expressional Comparison of MDA-MB-435 and M14 Cell Lines[6]

Feature MDA-MB-435 M14 (Melanoma)
Authentic Breast
Cancer Cell Lines
(e.g., MCF-7)

Gene Expression

Profile

Consistent with

melanoma

Consistent with

melanoma

Distinct from

melanoma

Cytogenetic Analysis
Identical karyotype to

M14

Identical karyotype to

MDA-MB-435
Different karyotype

Melanoma-specific

markers (e.g., MEL-

CAM)

Expressed Expressed Not expressed

Breast cancer-specific

markers (e.g.,

Estrogen Receptor)

Not expressed Not expressed Often expressed

This table highlights the identical nature of the MDA-MB-435 and M14 cell lines at the genomic

and gene expression levels, contrasting with the expected profile of an authentic breast cancer
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cell line.

The revelation that MDA-MB-435 is a melanoma cell line means that a vast body of literature

attributed to breast cancer research may need to be re-evaluated.[8] This case underscores the

critical importance of verifying cell line identity to ensure that experimental models are

appropriate for the research questions being addressed.

Case Study 3: WRL 68 - An Embryonic Liver Cell
Line Contaminated by HeLa
The WRL 68 cell line was originally thought to be derived from normal human embryonic liver

tissue.[9] However, it was later identified as a HeLa contaminant, the first human cancer cell

line derived from cervical cancer cells.[10] Despite its cervical carcinoma origin, WRL 68 has

been shown to express some liver-specific markers.

A study comparing the expression of liver marker genes in WRL 68 with other liver cell lines,

such as HepG2 (a hepatocellular carcinoma line), provides insight into the potential for

misleading results.[11]

Table 3: Relative Gene Expression of Liver Markers in WRL 68 and HepG2 Cell Lines[11]

Gene
WRL 68 (HeLa
contaminant)

HepG2 (Hepatocellular
Carcinoma)

HNF4α High Lower than WRL 68

Albumin Low High

HPV18/E6 (HeLa marker) High Not Expressed

This table compares the expression of key liver and HeLa-specific genes in the misidentified

WRL 68 cell line and the liver-derived HepG2 cell line.

While WRL 68 expresses HNF4α, a key hepatic transcription factor, its low albumin expression

and high expression of the HeLa-specific HPV18/E6 oncogene clearly indicate its true identity.

[11] Using WRL 68 as a model for normal liver physiology would be highly inappropriate and

could lead to erroneous conclusions.
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Experimental Protocols for Cell Line Authentication
The gold-standard method for authenticating human cell lines is Short Tandem Repeat (STR)

profiling.[12] This technique is based on the analysis of short, repetitive DNA sequences that

are highly variable between individuals, creating a unique genetic fingerprint for each cell line.

Short Tandem Repeat (STR) Profiling Workflow
The following diagram illustrates the typical workflow for STR profiling:

Sample Preparation

PCR Amplification

Fragment Analysis

Database Comparison

Genomic DNA Extraction
from Cultured Cells

Multiplex PCR Amplification
of STR Loci

Capillary Electrophoresis
Separation of PCR Products

Data Analysis and
Allele Calling

Comparison to Reference
STR Profile Database

Authentication Result:
Match or Mismatch
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Workflow for Cell Line Authentication using STR Profiling.

Methodology:

Genomic DNA Extraction: High-quality genomic DNA is extracted from a sample of the

cultured cell line.

Multiplex PCR Amplification: A multiplex PCR reaction is performed to simultaneously amplify

multiple STR loci. Commercially available kits are often used which target a standardized set

of core STR loci.

Capillary Electrophoresis: The fluorescently labeled PCR products are separated by size

using capillary electrophoresis.

Data Analysis: The size of the fragments is used to determine the alleles present at each

STR locus, generating a unique STR profile.

Database Comparison: The generated STR profile is compared to a reference database of

authenticated cell line profiles, such as the one maintained by the American Type Culture

Collection (ATCC) or the German Collection of Microorganisms and Cell Cultures (DSMZ). A

match confirms the identity of the cell line, while a mismatch indicates misidentification or

contamination.

Logical Framework for Investigating a Suspected
Misidentified Cell Line
The following diagram outlines the logical steps to take when a cell line is suspected of being

misidentified:
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Check ICLAC Database
of Misidentified Cell Lines

Perform STR Profiling

Compare STR Profile
to Reference Database

Cell Line is Misidentified

Mismatch

Cell Line is Authentic

Match

Quarantine and Discard
Contaminated Cultures Continue Research

Obtain New, Authenticated
Stock from a Reputable Source

Click to download full resolution via product page

Decision-making process for a suspected misidentified cell line.

Conclusion
The misidentification of biological units, particularly cell lines, poses a serious threat to the

validity and reproducibility of biomedical research. The case studies presented here illustrate

the significant phenotypic and functional differences that can exist between a misidentified cell
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line and its purported authentic counterpart. To ensure the integrity of their research, scientists

and drug development professionals must make cell line authentication a routine part of their

laboratory practice. The adoption of standardized authentication methods, such as STR

profiling, and the diligent use of resources like the ICLAC database are crucial steps in

mitigating the impact of this pervasive issue.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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